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Compound of Interest

Compound Name: Methyl 2-amino-5-cyanobenzoate

Cat. No.: B189269

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties

and synthesis of Methyl 2-amino-5-cyanobenzoate, a key intermediate in the pharmaceutical

and agrochemical industries.

Physicochemical Properties

Methyl 2-amino-5-cyanobenzoate is a fine chemical intermediate with the molecular formula

CoHsN20:. Its appearance is that of a pale yellow crystalline powder.[1] Key quantitative data

for this compound are summarized in the table below.

Property Value

Melting Point 120-126 °CJ[1]

Molecular Weight 176.17 g/mol

Appearance Pale yellow crystalline powder[1]

Boiling Point 334.08 °C at 760 mmHg

Density 1.262 g/cm3

Flash Point 155.846 °C
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Experimental Protocols

The appearance of a chemical compound is a fundamental physical property that can be
determined through visual inspection.

Methodology:

o Asmall, representative sample of Methyl 2-amino-5-cyanobenzoate is placed on a clean,
white surface, such as a watch glass or a piece of weighing paper.

o The sample is observed under adequate, neutral lighting against the white background.

e The color (e.g., white, off-white, yellow, etc.) and the physical form (e.g., crystalline,
amorphous, powder, etc.) of the substance are recorded. For crystalline solids, the nature of
the crystals (e.g., needles, plates, prisms) can also be noted if observable.

e This observation should be conducted in a well-ventilated area, and appropriate personal
protective equipment (PPE) should be worn.

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high-purity compound.

Methodology:

Sample Preparation: A small amount of dry Methyl 2-amino-5-cyanobenzoate is finely
ground into a powder using a mortar and pestle.

o Capillary Tube Loading: The open end of a capillary melting point tube is pressed into the
powdered sample. The tube is then inverted and tapped gently to pack the powder into the
sealed end. The packed sample height should be approximately 2-3 mm.

o Melting Point Apparatus: The loaded capillary tube is placed into a calibrated melting point
apparatus.

¢ Measurement:

o The temperature is increased rapidly to about 15-20 °C below the expected melting point.
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o The heating rate is then reduced to 1-2 °C per minute to ensure accurate determination.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample has completely melted into a clear liquid is
recorded as the end of the melting range.

» For high accuracy, the determination should be repeated at least twice, and the average
value reported.

Synthesis Workflow

Methyl 2-amino-5-cyanobenzoate is commonly synthesized via a cyanation reaction, where
the bromo-substituent on the aromatic ring of a precursor is replaced with a cyano group. A
typical laboratory-scale synthesis involves the use of copper(l) cyanide.

The following diagram illustrates the experimental workflow for the synthesis of Methyl 2-
amino-5-cyanobenzoate from Methyl 2-amino-5-bromobenzoate.

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 2-amino-5-cyanobenzoate.

This protocol is adapted from a similar synthesis of a related compound and outlines the
cyanation of Methyl 2-amino-5-bromobenzoate.

Materials:
e Methyl 2-amino-5-bromobenzoate

o Copper(l) cyanide (CuCN)
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e N-Methyl-2-pyrrolidinone (NMP)

e Ammonia solution (e.g., 12% in H20)
» Deionized water

Procedure:

« In areaction vessel equipped with a stirrer and a condenser, combine Methyl 2-amino-5-
bromobenzoate and N-methyl-2-pyrrolidinone (NMP).

e Add copper(l) cyanide to the mixture.
» Heat the reaction mixture to 170 °C for 4 hours with continuous agitation.
 After the reaction is complete, cool the mixture to 120 °C.

o Slowly add hot water (90 °C) dropwise to the reaction mixture over a period of 30 minutes to
precipitate the product.

« Filter the resulting suspension to isolate the solid product.
e Wash the collected solid sequentially with an ammonia solution and then with water.

» Dry the purified solid in a vacuum oven at 50 °C to obtain Methyl 2-amino-5-
cyanobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Methyl 2-amino-5-
cyanobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189269#methyl-2-amino-5-cyanobenzoate-melting-
point-and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b189269#methyl-2-amino-5-cyanobenzoate-melting-point-and-appearance
https://www.benchchem.com/product/b189269#methyl-2-amino-5-cyanobenzoate-melting-point-and-appearance
https://www.benchchem.com/product/b189269#methyl-2-amino-5-cyanobenzoate-melting-point-and-appearance
https://www.benchchem.com/product/b189269#methyl-2-amino-5-cyanobenzoate-melting-point-and-appearance
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189269?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

